Cas no 96427-06-4 (2-Propenoic acid, 3-(2-furanyl)-, dodecyl ester)

• Product name: 2-Propenoic acid, 3-(2-furanyl)-, dodecyl ester
• CAS No: 96427-06-4
• MF: C₁₉H₃₀O₃
• MW: 306.439706325531
• CID: 751441
• PubChem ID: 71331458

2-Propenoic acid, 3-(2-furanyl)-, dodecyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(2-furanyl)-, dodecyl ester
• dodecyl 3-(furan-2-yl)prop-2-enoate
• DTXSID90760040
• 96427-06-4

• Inchi： InChI=1S/C19H30O3/c1-2-3-4-5-6-7-8-9-10-11-16-22-19(20)15-14-18-13-12-17-21-18/h12-15,17H,2-11,16H2,1H3
• InChI Key： XAGNIQZFZQFXTE-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCOC(=O)C=CC1=CC=CO1

Computed Properties

• Exact Mass: 306.21949481g/mol
• Monoisotopic Mass: 306.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 14
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 39.4Ų
• XLogP3: 6.9